Cas no 2138568-41-7 (3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile)

3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile is a heterocyclic organic compound featuring a fused naphthyridine core with an amino and cyano functional group. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The tetrahydro-naphthyridine scaffold offers rigidity and hydrogen-bonding capabilities, enhancing binding affinity in medicinal chemistry applications. The presence of both amino and cyano groups provides versatile reactivity for further derivatization, enabling the construction of complex heterocycles. This compound is particularly useful in the synthesis of kinase inhibitors and other therapeutic agents targeting central nervous system disorders. Its stability and well-defined reactivity profile make it a reliable building block for research and industrial applications.
3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile structure
2138568-41-7 structure
Product Name:3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile
CAS No:2138568-41-7
MF:C9H10N4
MW:174.20250082016
CID:6290224
PubChem ID:155822297
Update Time:2025-06-24

3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1153945
    • 2138568-41-7
    • 3-amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile
    • 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile
    • Inchi: 1S/C9H10N4/c10-3-8-7-1-2-12-4-6(7)5-13-9(8)11/h5,12H,1-2,4H2,(H2,11,13)
    • InChI Key: YJIXGBGVHOVKGA-UHFFFAOYSA-N
    • SMILES: N1CC2C=NC(=C(C#N)C=2CC1)N

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 74.7Ų

3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile Pricemore >>

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Additional information on 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile

Exploring the Potential of 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile (CAS No. 2138568-41-7) in Modern Research

The compound 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile (CAS No. 2138568-41-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. As researchers increasingly focus on heterocyclic compounds and their derivatives, this molecule stands out for its versatile naphthyridine core, which is known for its ability to interact with biological targets. The presence of both amino and carbonitrile functional groups further enhances its reactivity, making it a valuable building block in synthetic chemistry.

One of the most frequently searched questions in scientific databases is: "What are the applications of naphthyridine derivatives in drug discovery?" This reflects the growing interest in 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile as a potential candidate for developing novel therapeutics. Studies suggest that naphthyridine-based compounds exhibit promising pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound’s ability to form stable interactions with enzymes and receptors makes it a focal point for researchers exploring targeted therapies.

In the context of green chemistry and sustainable synthesis, 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile has also been investigated for its role in catalysis and ligand design. Its molecular framework allows for modifications that can optimize reaction conditions, reducing waste and energy consumption. This aligns with the broader trend of developing eco-friendly synthetic routes, a topic frequently discussed in academic and industrial circles.

Another area of interest is the compound’s potential in material science. Researchers are exploring its use in designing organic semiconductors and luminescent materials, driven by the demand for advanced electronic devices. The naphthyridine scaffold contributes to electron delocalization, which is critical for enhancing conductivity and optical properties. Such applications are particularly relevant in the era of flexible electronics and renewable energy technologies.

From a structural-activity relationship perspective, the 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile offers a rich platform for derivatization. Chemists can introduce various substituents to fine-tune its physical and chemical properties, addressing specific research needs. This adaptability has led to its inclusion in high-throughput screening libraries, where it serves as a molecular probe for identifying new bioactive compounds.

In conclusion, 3-Amino-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carbonitrile (CAS No. 2138568-41-7) represents a multifaceted compound with broad implications across multiple disciplines. Its relevance to drug development, sustainable chemistry, and advanced materials underscores its importance in contemporary research. As scientific inquiries continue to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.

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